Cas no 64169-67-1 (rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile)

• Product Name: rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• CAS No: 64169-67-1
• MF: C₁₅H₁₀FNO
• MW: 239.244407176971
• MDL: MFCD06200812
• CID: 58136
• PubChem ID: 253659819
• Update Time: 2025-11-05

rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• 5-Cyano-1-(4-fluorophenyl)-1,3-dihydro-isobenzofuran
• 5-cyano-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran
• 1-(4-Fluorophenyl)-1,3-dihydro isobenzofuran-5-carbonitile
• 1-(4-FLUOROPHENYL)-1,3-DIHYDRO-5-ISOBENZOFURANCARBONITRILE
• 1-(4-Fluorophenyl)-1,3-dihyrosobenzofuran-5-carbonitrile
• 1-(4-fluorophenyl)-1,3-dihydro-iso benzofuran-5-carbonibrile
• RAC-1-(4-FLUORO-PHENYL)-1,3-DIHYDRO-ISOBEZOFURAN-5-CARBONITRILE
• 1-(4-Fluorophenyl)-1,3-dihydroisobenzofurane-5-cyano
• rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• 1-(4-FLUOROPHENYL)-1,3-DIHYDRO-IOSBENZOFURAN-5-CARBONITRILE, CEFOSELIS INTERMEDIATES
• 1-(4-fluorophenyl)-1,3-dihydro-isobenzofuran-5-Carbonitrile
• rac-1-(4-Fluoro-phenyl)-1,3-dihydro-isobenzofuran-5-carbonitrile
• 1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile
• 1- pound 4-fluorophenyl pound(c)-1,3-dihydro-isobenzofuran-5-Carbonitrile
• 5-Isobenzofurancarbonitrile, 1-(4-fluorophenyl)-1,3-dihydro-
• 1-(4-Fluorophenyl)-1,3-dihydro-5-isobenzofuranc
• AC-15825
• AKOS005065533
• 64169-67-1
• J-503301
• FT-0640931
• 1-(4'-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
• HF-0004
• F0879
• F20485
• CS-0155764
• 1-(4-Fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile; 1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile; 1-(4-Fluorophenyl)-5-cyanophthalan; 5-Cyano-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran; LU 17-046
• DTXSID70431862
• A834661
• SCHEMBL1686
• YXCRMKYHFFMNPT-UHFFFAOYSA-N
• MFCD06200812
• DB-018582
• DB-345288

• MDL： MFCD06200812
• Inchi： 1S/C15H10FNO/c16-13-4-2-11(3-5-13)15-14-6-1-10(8-17)7-12(14)9-18-15/h1-7,15H,9H2
• InChI Key： YXCRMKYHFFMNPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CC(C#N)=CC=2CO1

Computed Properties

• Exact Mass: 239.07500
• Monoisotopic Mass: 239.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Solids
• Density: 1.29
• Melting Point: 98.0 to 102.0 deg-C
• Boiling Point: 375 ºC
• Flash Point: 180.8±27.9 °C
• Refractive Index: 1.62
• PSA: 33.02000
• LogP: 3.31698
• Solubility: Not determined

rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Safety Instruction： S22; S36/37
• RTECS：YT5250000
• Storage Condition：<0°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans

Additional information on rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile

Comprehensive Analysis of rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (CAS No. 64169-67-1)

The compound rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (CAS No. 64169-67-1) is a fluorinated organic molecule with significant potential in pharmaceutical and material science applications. Its unique structural features, including the isobenzofuran core and fluorophenyl substitution, make it a subject of interest for researchers exploring novel bioactive compounds. The presence of the carbonitrile group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for fluorinated compounds like rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop fluorine-containing pharmaceuticals, as highlighted by frequent searches for "fluorine in drug design" and "fluorinated building blocks." The compound's CAS No. 64169-67-1 is often queried in databases by chemists seeking high-purity intermediates for targeted synthesis.

From a synthetic perspective, the isobenzofuran scaffold in this compound is notable for its versatility. Researchers investigating "heterocyclic compound synthesis" or "photoactive materials" frequently explore derivatives of this class. The 4-fluorophenyl moiety, in particular, is associated with improved lipophilicity and membrane permeability, making it a hotspot for medicinal chemistry applications. These attributes are often discussed in forums focusing on "SAR studies" (Structure-Activity Relationship).

The compound's carbonitrile functionality opens avenues for further derivatization, a topic frequently searched as "nitrile group transformations" in organic chemistry circles. This feature is particularly valuable for creating bioconjugates or polymeric materials, areas gaining traction in nanotechnology and biomedicine. Analytical techniques like HPLC and NMR for characterizing rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile are also common queries, reflecting its technical relevance.

Environmental and regulatory aspects of fluorinated compounds are increasingly scrutinized, with searches like "green chemistry fluorination" rising. While CAS 64169-67-1 is not classified as hazardous, its sustainable synthesis and disposal align with the green chemistry movement. This positions the compound as a candidate for eco-friendly pharmaceutical development, a trending topic in industrial chemistry.

In material science, the isobenzofuran derivatives are explored for OLED applications due to their electron-transport properties. Queries such as "small molecule semiconductors" often intersect with studies on this compound class. The fluorophenyl group's influence on charge mobility makes rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile a potential candidate for optoelectronic devices.

To summarize, rac-1-(4-Fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (CAS No. 64169-67-1) bridges multiple disciplines, from drug discovery to advanced materials. Its structural motifs resonate with current research trends, addressing frequent search themes like "fluorine in medicinal chemistry" and "heterocyclic synthesis." As innovation in these fields accelerates, this compound is poised to remain a key player in scientific advancements.